Cas no 2418712-28-2 (2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide)

• Product Name: 2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide
• CAS No: 2418712-28-2
• MF: C₁₆H₂₀ClN₃O
• MW: 305.802502632141
• CID: 6547900
• PubChem ID: 154881369
• Update Time: 2025-06-11

2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2418712-28-2
• 2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide
• EN300-26689908
• Z3837366035
• 2-chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide

• Inchi： 1S/C16H20ClN3O/c1-12-4-5-14(6-13(12)2)10-20(16(21)7-17)11-15-8-18-19(3)9-15/h4-6,8-9H,7,10-11H2,1-3H3
• InChI Key： QWDIQCWPISJAIQ-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=NN(C)C=1)CC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 305.1294900g/mol
• Monoisotopic Mass: 305.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide

Professional Introduction to 2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide (CAS No. 2418712-28-2)

2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2418712-28-2, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery. The molecular structure incorporates several key functional groups, including a chloro substituent, dimethylphenyl groups, and a methylpyrazolyl moiety, which collectively contribute to its unique chemical properties and potential biological activities.

The compound's name can be dissected into several important components that highlight its chemical architecture. The presence of the chloro group at the 2-position of the acetamide backbone suggests a potential for electrophilic substitution reactions, which are frequently exploited in medicinal chemistry to modulate biological activity. Additionally, the dimethylphenyl group introduces a lipophilic aromatic ring system that can enhance membrane permeability and binding affinity to biological targets. The N-substituents, specifically the (1-methylpyrazol-4-yl)methyl group, add another layer of complexity, as pyrazole derivatives are well-known for their role in various pharmacological applications.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and structural versatility. Pyrazole derivatives, in particular, have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of the (1-methylpyrazol-4-yl)methyl group into the molecular framework of 2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide may confer unique interactions with biological targets, making it a valuable scaffold for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. The presence of multiple reactive sites in the molecule necessitates careful optimization to achieve the desired product without unintended side reactions.

The pharmacological profile of 2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide is currently under investigation in several research laboratories. Preliminary studies suggest that the compound exhibits promising activities against various disease targets. For instance, its structure resembles known bioactive molecules that have shown efficacy in treating neurological disorders and cancer. The combination of lipophilic and hydrophilic regions in its structure may facilitate its interaction with both intracellular and extracellular targets, making it a versatile candidate for drug development.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques are being increasingly utilized to predict binding affinities, metabolic stability, and pharmacokinetic properties. These insights are crucial for guiding experimental design and optimizing lead compounds for clinical trials. The integration of experimental data with computational predictions provides a more comprehensive understanding of how 2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide interacts with biological systems.

In conclusion, 2-Chloro-N-[(3,4-dimethylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]acetamide (CAS No. 2418712-28-2) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic moieties positions it as an attractive candidate for further exploration in drug discovery. As research progresses, this compound is expected to contribute valuable insights into the development of novel therapeutic agents targeting various diseases.